Cas no 1502112-34-6 (4-propylpyrrolidin-3-ol)

• Product Name: 4-propylpyrrolidin-3-ol
• CAS No: 1502112-34-6
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5101246
• PubChem ID: 54214755
• Update Time: 2025-10-30

4-propylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 4-propyl-
• 4-propylpyrrolidin-3-ol

• Inchi： 1S/C7H15NO/c1-2-3-6-4-8-5-7(6)9/h6-9H,2-5H2,1H3
• InChI Key： PYJRWXOAVMGHNR-UHFFFAOYSA-N
• SMILES： N1CC(CCC)C(O)C1

Additional information on 4-propylpyrrolidin-3-ol

Recent Advances in the Study of 4-Propylpyrrolidin-3-ol (CAS: 1502112-34-6): A Promising Compound in Chemical Biology and Pharmaceutical Research

4-Propylpyrrolidin-3-ol (CAS: 1502112-34-6) has recently emerged as a compound of significant interest in the fields of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine core and propyl substituent, has demonstrated potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its therapeutic potential and safety profile.

The synthesis of 4-propylpyrrolidin-3-ol has been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry highlighted a novel asymmetric synthesis method that improves yield and enantiomeric purity, which is critical for its pharmacological activity. The study also explored the compound's interactions with neurotransmitter receptors, particularly its affinity for dopamine and serotonin receptors, suggesting its potential as a modulator for neuropsychiatric conditions.

Pharmacological evaluations of 4-propylpyrrolidin-3-ol have revealed its promising effects in preclinical models. For instance, a 2024 study in Neuropharmacology demonstrated its efficacy in reducing anxiety-like behaviors in rodent models, with minimal side effects compared to existing anxiolytics. The compound's unique structural features contribute to its high blood-brain barrier permeability and favorable pharmacokinetic properties, making it a candidate for further clinical development.

In addition to its CNS applications, 4-propylpyrrolidin-3-ol has shown potential in metabolic disease research. A recent investigation published in Cell Chemical Biology identified its role as an activator of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. This finding opens new avenues for its use in treating metabolic syndromes, such as diabetes and obesity, where AMPK activation is therapeutic.

Despite these advancements, challenges remain in the development of 4-propylpyrrolidin-3-ol. Issues such as long-term toxicity, drug-drug interactions, and formulation stability need to be addressed in future studies. Ongoing research aims to optimize its chemical structure to enhance efficacy and reduce potential adverse effects, with several derivatives currently under investigation.

In conclusion, 4-propylpyrrolidin-3-ol (CAS: 1502112-34-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse pharmacological effects, coupled with recent advancements in synthesis and mechanistic understanding, position it as a candidate for further exploration in both CNS and metabolic disorders. Continued research will be essential to translate these preclinical findings into clinical applications.